Cas no 5395-31-3 (Sodium;6-phenylhexane-1-sulfonic Acid)

• Product Name: Sodium;6-phenylhexane-1-sulfonic Acid
• CAS No: 5395-31-3
• MF: C₁₂H₁₈NaO₃S
• MW: 265.324293613434
• CID: 1587055
• PubChem ID: 24180924
• Update Time: 2025-04-21

Sodium;6-phenylhexane-1-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• NSC2739
• NSC-2739
• sodium,6-phenylhexane-1-sulfonic acid
• 6-phenylhexane-1-sulfonic acid
• sodium
• 5395-31-3
• sodium;6-phenylhexane-1-sulfonic acid
• DTXSID30636098
• Sodium;6-phenylhexane-1-sulfonic Acid

• Inchi： 1S/C12H18O3S.Na/c13-16(14,15)11-7-2-1-4-8-12-9-5-3-6-10-12;/h3,5-6,9-10H,1-2,4,7-8,11H2,(H,13,14,15);/q;+1
• InChI Key： SPSVDWDYCXZJJF-UHFFFAOYSA-N
• SMILES： S(CCCCCCC1C=CC=CC=1)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 242.09774
• Monoisotopic Mass: 265.087435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.171
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.539
• PSA: 54.37
• LogP: 3.75810